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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293 Get Quote

Essential Safety and Handling Guide for ON-
013100
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling ON-013100. Given that ON-013100 is an

antineoplastic agent and a mitotic inhibitor, it should be handled with extreme caution as a

potent cytotoxic compound.[1][2][3] The following procedures are based on best practices for

handling hazardous drugs and should be strictly adhered to in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and respiratory exposure to ON-013100. The

following table outlines the minimum required PPE for various handling procedures.
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Activity Required PPE Notes

Receiving and Unpacking
- Chemotherapy-rated gloves

(double gloving recommended)

Inspect package for any

damage or leaks in a

designated receiving area.

Weighing and Reconstitution

- Chemotherapy-rated gloves

(double gloving) - Disposable

gown (solid front, back closure)

- Eye protection (safety

glasses with side shields or

goggles) - Respiratory

protection (N95 or higher

respirator)

All manipulations should be

performed in a certified

chemical fume hood or a Class

II Biological Safety Cabinet.

In Vitro/In Vivo Administration

- Chemotherapy-rated gloves

(double gloving) - Disposable

gown - Eye protection

Procedures should be

designed to minimize the

generation of aerosols.

Waste Disposal

- Chemotherapy-rated gloves

(double gloving) - Disposable

gown

All contaminated materials

must be disposed of as

hazardous chemical waste.

Chemical and Physical Properties
A summary of the known properties of ON-013100 is provided below.

Property Value Source

CAS Number 865783-95-5 MedChemExpress

Molecular Formula C₁₈H₂₀O₆S PubChem

Molecular Weight 394.44 g/mol MedChemExpress

Appearance Solid MedChemExpress

Solubility DMSO: ≥ 25 mg/mL TargetMol

Handling and Storage
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Receiving:

Wear appropriate PPE (see table above) before opening any packages containing ON-
013100.

Carefully inspect the container for any signs of damage or leakage.

If the container is compromised, follow institutional spill procedures.

Storage:

Store ON-013100 as a solid at -20°C for up to 2 years.

Store stock solutions in DMSO at -80°C.

Preparation of Stock Solutions:

Due to its limited solubility in aqueous solutions, DMSO is the recommended solvent for

preparing stock solutions.[2][4]

Sonication may be required to fully dissolve the compound.[2]

Work in a chemical fume hood or biological safety cabinet to avoid inhalation of dust

particles.

Spill Management and Disposal Plan
Spill Management:

Evacuate: Immediately alert others in the area and evacuate.

Secure: Secure the area to prevent entry.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

Containment: Use a chemical spill kit to absorb the spill. Do not use water.

Decontamination: Decontaminate the area with an appropriate cleaning agent (e.g., soap

and water, followed by a bleach solution).
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Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan:

Solid Waste: All disposable PPE (gloves, gowns, etc.), contaminated labware (pipette tips,

tubes), and any unused solid ON-013100 must be collected in a designated, sealed

hazardous waste container.

Liquid Waste: All solutions containing ON-013100 must be collected in a designated, sealed

hazardous liquid waste container. Do not pour down the drain.

Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste" and

include the name of the chemical (ON-013100).

Collection: Follow your institution's guidelines for the collection and disposal of hazardous

chemical waste.

Experimental Workflow for Handling ON-013100
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Caption: Workflow for the safe handling and disposal of ON-013100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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